Cas no 886496-67-9 (2-(Trifluoromethyl)thiobenzamide)

• Product Name: 2-(Trifluoromethyl)thiobenzamide
• CAS No: 886496-67-9
• MF: C₈H₆F₃NS
• MW: 205.200150966644
• MDL: MFCD04973326
• CID: 712716
• PubChem ID: 2060898
• Update Time: 2025-04-19

2-(Trifluoromethyl)thiobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,2-(trifluoromethyl)-
• 2-(trifluoromethyl)benzenecarbothioamide
• 2-(Trifluoromethyl)thiobenzamide
• 2-(Trifluoromethyl)benzene-1-carbothioamide
• 2-(trifluoromethyl)benzothioamide
• 2-TRIFLUOROMETHYL-THIOBENZAMIDE
• MBSSSIMORFRLOK-UHFFFAOYSA-N
• SCHEMBL2366082
• AKOS005256544
• 2-Trifluoromethylthiobenzamide
• EN300-1930744
• 886496-67-9
• MFCD04973326
• DTXSID70366201
• AS-5416
• FT-0718923
• DB-020199
• SY063732
• A10498

• MDL： MFCD04973326
• Inchi： 1S/C8H6F3NS/c9-8(10,11)6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
• InChI Key： MBSSSIMORFRLOK-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 205.017
• Monoisotopic Mass: 205.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Density: 1.372
• Melting Point: 75-77℃
• Boiling Point: 260°C at 760 mmHg
• Flash Point: 111°C
• Refractive Index: 1.547